1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(1-phenylethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(1-methyl-6-oxopyridazin-3-yl)-N-(1-phenylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H24N4O2/c1-14(15-6-4-3-5-7-15)20-19(25)16-10-12-23(13-11-16)17-8-9-18(24)22(2)21-17/h3-9,14,16H,10-13H2,1-2H3,(H,20,25)
• InChI Key: KSNHPOKPPDUGQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2CCN(CC2)C3=NN(C(=O)C=C3)C
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol
• CAS No.: 1421508-62-4

Description

1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(1-phenylethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H24N4O2 and its molecular weight is 340.427. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization in Heterocyclic Chemistry

Piperidinium 6-amino-5-cyano-3-N-(4-methylphenyl)carbamoyl-4-phenyl-1,4-dihydro-pyridine-2-thiolate undergoes aminomethylation to form 3,5,7,11-tetraazatricyclo[7.3.1.02,7]tridec-2-ene-9-carboxamides, highlighting the compound's role in the synthesis of novel heterocyclic structures. This synthesis demonstrates the compound's application in creating new molecules with potential biological activities (Dotsenko et al., 2012).

Role in Heterocyclic Derivative Syntheses

The compound's structural framework is pivotal in the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols, serving as a novel class of fused heterobicycles. This underscores the compound's utility in heterocyclic chemistry, particularly in the design of molecules with unique chemical properties (Karthikeyan et al., 2014).

Development of Polyamides and Novel Organic Compounds

A distinct application is seen in the synthesis of polyamides containing theophylline and thymine, where derivatives of the compound are used. This research area opens avenues for the development of new materials with specific characteristics, including solubility and molecular weight variations, which could have implications in material science and engineering (Hattori & Kinoshita, 1979).

Discovery in Enzyme Inhibition

The compound is identified as a lead structure in the discovery of 1-(1,3,5-triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, a key enzyme involved in the regulation of inflammatory responses and blood pressure. This illustrates the compound's potential for therapeutic application and its role in medicinal chemistry research (Thalji et al., 2013).